Cas no 50595-18-1 (2(3H)-Benzoxazolone, 6-chloro-3-methyl-)

• Product Name: 2(3H)-Benzoxazolone, 6-chloro-3-methyl-
• CAS No: 50595-18-1
• MF: C₈H₆ClNO₂
• MW: 183.591741085052
• CID: 364555
• PubChem ID: 843790
• Update Time: 2025-04-19

2(3H)-Benzoxazolone, 6-chloro-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Benzoxazolone, 6-chloro-3-methyl-
• 6-chloro-3-methyl-1,3-benzoxazol-2-one
• 6-chloro-N-methylbenzoxazolone
• DTXSID30357110
• SCHEMBL5536572
• AKOS017350114
• 50595-18-1

• Inchi： 1S/C8H6ClNO2/c1-10-6-3-2-5(9)4-7(6)12-8(10)11/h2-4H,1H3
• InChI Key： CUSHYNPUXTVNEN-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)OC(N2C)=O

Computed Properties

• Exact Mass: 183.00878
• Monoisotopic Mass: 183.0087061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazolones